N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide

• IUPAC Name: N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]-2-methoxyacetamide
• InChI: InChI=1S/C16H16N2O4/c1-21-10-15(19)17-12-5-4-11-6-7-18(13(11)9-12)16(20)14-3-2-8-22-14/h2-5,8-9H,6-7,10H2,1H3,(H,17,19)
• InChI Key: ZQEKPUNVRPHWHI-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=CC2=C(CCN2C(=O)C3=CC=CO3)C=C1
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

N-[1-(Furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide, also known as FIC-2M, is an organic compound that has recently been identified as a potential therapeutic agent for a variety of different diseases. FIC-2M is a member of the indole class of compounds, which are known for their ability to interact with various biological systems. FIC-2M has been shown to have a variety of effects on both biochemical and physiological processes, making it a promising therapeutic agent.

Scientific Research Applications

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide has been studied for its potential therapeutic applications. Studies have shown that N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide has anti-inflammatory, anti-cancer, and anti-viral properties. N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide has also been studied for its potential to reduce the severity of symptoms associated with neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide has also been studied for its potential to reduce the severity of symptoms associated with cardiovascular diseases, such as atherosclerosis and hypertension.

Mechanism of Action

The exact mechanism of action of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide is not yet fully understood. However, it is believed to act by modulating the activity of various enzymes and proteins involved in the regulation of biochemical and physiological processes. It is believed that N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide binds to the active sites of these enzymes and proteins and modulates their activity, resulting in a variety of different effects.
Biochemical and Physiological Effects
N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the growth of cancer cells, reduce the severity of symptoms associated with neurological disorders, and reduce the severity of symptoms associated with cardiovascular diseases. N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide has also been shown to reduce the levels of certain hormones, such as cortisol, and to regulate the activity of various enzymes and proteins involved in the regulation of biochemical and physiological processes.

Advantages and Limitations for Lab Experiments

The main advantage of using N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide in laboratory experiments is its ability to modulate the activity of various enzymes and proteins involved in the regulation of biochemical and physiological processes. This makes it a valuable tool for studying the effects of different compounds on these processes. One of the main limitations of using N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide in laboratory experiments is its potential toxicity. N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide has been shown to be toxic to certain cell types, so it is important to take precautions when using it in laboratory experiments.

Future Directions

The potential therapeutic applications of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide are still being explored. Future studies may focus on the development of new methods for synthesizing N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide, as well as the development of novel therapeutic formulations. Additionally, further studies may be conducted to investigate the effects of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide on other biological systems, such as the immune system and the endocrine system. Finally, further studies may be conducted to determine the long-term effects of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide on human health.

Synthesis Methods

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide can be synthesized through a variety of different methods. The most common method involves the use of a palladium-catalyzed Heck reaction. This reaction involves the use of a palladium-catalyzed cross-coupling reaction between a substituted furan and a substituted indole. The resulting product is then subjected to a variety of different reactions, including hydrogenation, oxidation, and hydrolysis, to yield N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-2-methoxyacetamide.